Cas no 1443349-98-1 ((3-chloro-5-fluorophenyl)-(furan-3-yl)methanol)

• Product Name: (3-chloro-5-fluorophenyl)-(furan-3-yl)methanol
• CAS No: 1443349-98-1
• MF: C₁₁H₈ClFO₂
• MW: 226.631425857544
• MDL: MFCD07775296
• CID: 5209472
• Update Time: 2026-03-06

(3-chloro-5-fluorophenyl)-(furan-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-chloro-5-fluorophenyl)-(furan-3-yl)methanol
• 3-Furanmethanol, α-(3-chloro-5-fluorophenyl)-

• MDL： MFCD07775296
• Inchi： 1S/C11H8ClFO2/c12-9-3-8(4-10(13)5-9)11(14)7-1-2-15-6-7/h1-6,11,14H
• InChI Key： GTKDPWXDSMKAKK-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=CC(Cl)=C1)(C1C=COC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Additional information on (3-chloro-5-fluorophenyl)-(furan-3-yl)methanol

Introduction to (3-chloro-5-fluorophenyl)-(furan-3-yl)methanol (CAS No. 1443349-98-1)

(3-chloro-5-fluorophenyl)-(furan-3-yl)methanol, with the CAS number 1443349-98-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural arrangement of a chloro-substituted phenyl ring and a furan moiety linked by a methanol bridge, exhibits intriguing chemical properties that make it a valuable candidate for further exploration in drug discovery and development.

The structural motif of (3-chloro-5-fluorophenyl)-(furan-3-yl)methanol combines elements that are frequently encountered in biologically active molecules. The presence of both chloro and fluoro substituents on the aromatic ring introduces electronic and steric effects that can modulate the compound's interactions with biological targets. Additionally, the furan ring, known for its ability to engage in hydrogen bonding and π-stacking interactions, adds another layer of complexity to its potential pharmacological profile.

In recent years, there has been a growing interest in the development of novel scaffolds that incorporate heterocyclic structures, such as furans, due to their demonstrated efficacy in various therapeutic areas. The combination of a phenyl ring with electron-withdrawing substituents like chloro and fluoro, coupled with the polar nature of the methanol group, suggests that this compound may possess properties suitable for applications in areas such as anti-inflammatory, anticancer, or antimicrobial therapies.

Current research in medicinal chemistry increasingly emphasizes the importance of rational drug design, where structural features are carefully tailored to optimize biological activity. The specific arrangement of functional groups in (3-chloro-5-fluorophenyl)-(furan-3-yl)methanol aligns well with this approach, offering a promising starting point for designing molecules with enhanced target specificity and reduced side effects.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex derivatives. By modifying the substituents or extending the core structure, chemists can explore a wide range of pharmacological activities. For instance, appending additional functional groups to the methanol moiety could introduce new sites for biological interaction or metabolic stability improvements.

The synthesis of (3-chloro-5-fluorophenyl)-(furan-3-yl)methanol also presents an interesting challenge for organic chemists. The need to precisely control regioselectivity during the introduction of chloro and fluoro groups requires sophisticated synthetic strategies. Advances in catalytic methods and cross-coupling reactions have made it increasingly feasible to construct such complex molecules efficiently.

In the context of drug discovery, computational modeling plays an increasingly pivotal role in predicting the biological behavior of novel compounds. Molecular docking studies can help elucidate how (3-chloro-5-fluorophenyl)-(furan-3-yl)methanol might interact with target proteins or enzymes. These simulations can guide experimental efforts by highlighting key interactions and potential binding pockets.

Furthermore, the compound's solubility and metabolic stability are critical factors that must be considered during its development into a drug candidate. The presence of both polar and non-polar regions in its structure suggests that it may exhibit moderate solubility in both water and organic solvents, which could facilitate formulation into various dosage forms.

Recent studies have begun to explore the pharmacological potential of related compounds, providing valuable insights into the possible applications of (3-chloro-5-fluorophenyl)-(furan-3-yl)methanol. For example, analogs with similar structural features have shown promise in preclinical models for treating neurological disorders by modulating neurotransmitter receptor activity. Such findings underscore the importance of continued investigation into this class of compounds.

Regulatory considerations also play a significant role in the development process. Ensuring that all synthetic intermediates and final products meet stringent quality standards is essential for advancing this compound through clinical trials and towards market approval. Collaborative efforts between synthetic chemists, biologists, and regulatory experts are crucial to navigate these challenges effectively.

The economic feasibility of producing (3-chloro-5-fluorophenyl)-(furan-3-yl)methanol on an industrial scale is another important factor. Optimizing synthetic routes to minimize costs while maintaining high yields will be critical for its commercial viability. Green chemistry principles can be applied here to develop more sustainable manufacturing processes that reduce waste and energy consumption.

Finally, as our understanding of disease mechanisms continues to evolve, so too does our ability to design targeted therapies. The versatility of structures like (3-chloro-5-fluorophenyl)-(furan-3-yl)methanol makes it an exciting candidate for addressing unmet medical needs across multiple therapeutic areas. By leveraging cutting-edge synthetic methods and interdisciplinary collaboration, researchers are poised to unlock its full potential.